![molecular formula C4H7Br2Cl B078395 1,2-Dibromo-3-chloro-2-methylpropane CAS No. 10474-14-3](/img/structure/B78395.png)
1,2-Dibromo-3-chloro-2-methylpropane
Overview
Description
1,2-Dibromo-3-chloro-2-methylpropane, also known as this compound, is a useful research compound. Its molecular formula is C4H7Br2Cl and its molecular weight is 250.36 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Hydrocarbons, Halogenated - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Genetic Toxicity Studies : McKee, Phillips, and Traul (1987) investigated the genotoxic properties of 1,2-Dibromo-3-chloro-2-methylpropane, comparing it to similar chemicals. Their study found that it exhibited some genotoxic activity, although it was significantly less mutagenic than its analogues in certain assays (McKee, Phillips, & Traul, 1987).
Chemical Reactions and Products : Albar, Khalaf, and Bahaffi (1997) explored the alkylation of benzene with this compound, identifying major and minor alkylation products in different conditions (Albar, Khalaf, & Bahaffi, 1997).
Vibrational Analysis : Crowder and Richardson (1982) conducted liquid-state IR and Raman spectra analyses on 1,2-Dichloro-2-methylpropane and 1,2-Dibromo-2-methylpropane, providing insights into their molecular conformations and vibrational properties (Crowder & Richardson, 1982).
Microwave and Far Infra-red Absorption : Larkin and Evans (1974) discussed the spectra of 1,2-Dibromo-2-methylpropane in terms of librational and relaxational modes in dipolar liquids, contributing to the understanding of molecular dynamics (Larkin & Evans, 1974).
Enthalpy of Formation : Sunner and Wulff (1974) determined the enthalpy of formation of 1,2-Dibromo-2-methylpropane, contributing to thermochemical knowledge of this compound (Sunner & Wulff, 1974).
Mutagenicity and Structural Studies : Ratpan and Plaumann (1988) examined the mutagenicity of halogenated propanes and their derivatives, including this compound, to understand their chemical behavior and potential health impacts (Ratpan & Plaumann, 1988).
Quantitative Structure-Activity Relationships : Chroust et al. (2007) assessed the toxicity and genotoxicity of halogenated aliphatic compounds, including this compound, using Drosophila melanogaster in a wing spot test. This study contributed to the understanding of the biological impacts of these compounds (Chroust et al., 2007).
Properties
IUPAC Name |
1,2-dibromo-3-chloro-2-methylpropane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7Br2Cl/c1-4(6,2-5)3-7/h2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPDUMUDRFCRZGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCl)(CBr)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7Br2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40909164 | |
Record name | 1,2-Dibromo-3-chloro-2-methylpropane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40909164 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
10474-14-3 | |
Record name | 1,2-Dibromo-3-chloro-2-methylpropane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010474143 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,2-Dibromo-3-chloro-2-methylpropane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40909164 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-METHYL-1,2-DIBROMO-3-CHLOROPROPANE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/830MJ4R66N | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: Has the genetic toxicity of 1,2-Dibromo-3-chloro-2-methylpropane been investigated?
A2: While the provided abstracts do not contain information on the genetic toxicity of this compound, a study mentioned in the references investigates the genetic toxicity of this compound along with related compounds 1,2-dibromo-3-chloropropane and 1,2,3-tribromo-2-methylpropane []. Accessing the full text of this study would be necessary to delve into the specific findings related to this compound's potential genotoxicity.
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